(3aR*,6S*)-N-methyl-2-(3-methylbenzyl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxamide

• IUPAC Name: (1R,7S)-N-methyl-3-[(3-methylphenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxamide
• InChI: InChI=1S/C23H26N4O3/c1-15-5-4-6-16(9-15)13-27-14-23-8-7-18(30-23)19(20(23)22(27)29)21(28)25(2)11-17-10-24-26(3)12-17/h4-10,12,18-20H,11,13-14H2,1-3H3/t18-,19?,20?,23-/m0/s1
• InChI Key: APPNFOZONHOVNA-VKDVSPNTSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CC34C=CC(O3)C(C4C2=O)C(=O)N(C)CC5=CN(N=C5)C
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C[C@]34C=C[C@H](O3)C(C4C2=O)C(=O)N(C)CC5=CN(N=C5)C
• Molecular Formula: C23H26N4O3
• Molecular Weight: 406.5 g/mol

Description

The compound belongs to a class of chemicals that could be involved in diverse chemical and pharmacological studies. While the exact details of this compound are not directly found in the available literature, the research on similar compounds provides insights into the methodologies that might be used for its synthesis, its molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of complex molecules like the one described often involves multi-step chemical reactions, starting from simpler molecules and gradually building up the complexity of the structure. For example, the synthesis of 6-alkyl-7-oxo-4,5,6,7-tetrahydropyrazolo[1,5-c]pyrimidine-3-carboxamides demonstrates a method that could be analogous to synthesizing the compound (Lombar et al., 2014). This method involves several steps, including the introduction of alkyl groups, transformation into a key intermediate, and final amidation to yield the target compound.

Molecular Structure Analysis

The molecular structure of complex organic compounds is typically characterized using spectroscopic methods such as NMR, IR, and X-ray crystallography. For instance, the structure of esterification products of 6-aryl-1,2,3,6,7,7a-hexahydro-3а,6-epoxyisoindole-7-carboxylic acids was confirmed by X-ray structural analysis, highlighting the importance of these techniques in understanding the three-dimensional arrangement of atoms within a molecule (Nadirova et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving the compound would likely focus on its reactivity, including how functional groups present in the molecule react under various conditions. Studies such as the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives provide insights into the reactivity of similar molecular frameworks, which could shed light on potential chemical reactions (Hassan et al., 2014).

Scientific Research Applications

Synthesis and Characterization

Compounds with pyrazole or similar heterocyclic frameworks are extensively synthesized and characterized for their structural properties. Researchers have developed various synthetic pathways to create novel derivatives with potential biological activities. For instance, pyrazolo[1,5-a]pyrimidine derivatives have been synthesized from 5-amino-N-aryl-1H-pyrazoles, highlighting the versatility of pyrazole-based compounds in chemical synthesis (Hassan, Hafez, & Osman, 2014).

Cytotoxicity

Certain pyrazole and pyrazolopyrimidine derivatives have been screened for their cytotoxic activity against various cancer cell lines, indicating their potential as anticancer agents. The structural modifications in these compounds can significantly affect their biological activities, including cytotoxic effects against specific types of cancer cells (Rahmouni et al., 2016).

Antimicrobial Activity

The antimicrobial activity of pyrazole derivatives is another significant area of research. Compounds have been designed and synthesized to evaluate their effectiveness against various bacterial and fungal strains. The introduction of different substituents into the pyrazole core has been explored to enhance antimicrobial potency (Palkar et al., 2017).

Molecular Docking and Biological Evaluation

Advanced computational techniques like molecular docking have been employed to predict the binding affinity and interaction pattern of pyrazole derivatives with biological targets. Such studies facilitate the design of compounds with improved biological activities, including potential anti-diabetic agents (Karrouchi et al., 2021).

Herbicidal and Insecticidal Activity

Research has also extended to the herbicidal and insecticidal potential of pyrazole derivatives, indicating their utility in agricultural sciences. Compounds have been synthesized to assess their efficacy against various pests and weeds, contributing to the development of new agrochemicals (Ohno et al., 2004).